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Compound of Interest

Compound Name: Caraganaphenol A

Cat. No.: B15497420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro cytotoxic effects of two natural

phenolic compounds, Caraganaphenol A and piceatannol, on various cancer cell lines. The

information presented is based on available experimental data, offering insights into their

potential as anticancer agents.

At a Glance: Cytotoxicity Profile
A direct comparative study of Caraganaphenol A and piceatannol on the same cancer cell line

under identical experimental conditions is not currently available in the public domain.

However, existing research provides valuable data on their individual cytotoxic activities across

a range of cancer types. The following table summarizes the half-maximal inhibitory

concentration (IC50) values, a measure of a compound's potency in inhibiting biological or

biochemical functions.
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Compound
Cancer Cell
Line

Cell Type IC50 (µM) Assay Citation(s)

Caraganaphe

nol A
BGC-823

Human

Gastric

Cancer

18.62 MTT [1]

MGC-803

Human

Gastric

Cancer

12.45 MTT [1]

MKN-45

Human

Gastric

Cancer

8.66 MTT [1]

SGC-7901

Human

Gastric

Cancer

7.18 MTT [1]

AGS

Human

Gastric

Cancer

5.80 MTT [1]

AGS-5FU

(Resistant)

Human

Gastric

Cancer

6.98 MTT [1]

GES-1

Normal

Gastric

Epithelium

44.12 MTT [1]

Piceatannol PANC-1

Human

Pancreatic

Cancer

60 MTT [2]

MIA PaCa-2

Human

Pancreatic

Cancer

90 MTT [2]

OV2008

Human

Ovarian

Cancer

29.1 MTT
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A549

Human Non-

Small Cell

Lung

>50 MTT

Caco-2

Human

Colorectal

Adenocarcino

ma

>200 MTT

HCT-116

Human

Colorectal

Carcinoma

>200 MTT

HL-60

Human

Promyelocyti

c Leukemia

<10 MTT

K562

Human

Chronic

Myelogenous

Leukemia

>20 MTT

L1210

Mouse

Lymphocytic

Leukemia

<20 MTT

Mechanisms of Action: Signaling Pathways to Cell
Death
Both Caraganaphenol A and piceatannol induce cancer cell death primarily through the

induction of apoptosis, a form of programmed cell death. However, the upstream signaling

pathways they influence appear to differ based on current research.

Caraganaphenol A: ROS-Dependent Apoptosis
Caraganaphenol A's cytotoxic effect in human gastric cancer cells is predominantly mediated

by the generation of reactive oxygen species (ROS).[1] This increase in intracellular ROS leads

to cell cycle arrest at the G2/M phase and ultimately triggers apoptosis.
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Caraganaphenol A Cancer Cell Increased ROS G2/M Arrest Apoptosis

AKT Pathway Inhibition

ROS-Mediated Apoptosis

Piceatannol miR-21 PTEN AKT Pathway Apoptosis
 

Piceatannol Increased ROS MMP Decrease Caspase Activation Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide to Cancer Cell Cytotoxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497420#caraganaphenol-a-versus-piceatannol-in-
cancer-cell-cytotoxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36260179/
https://www.benchchem.com/product/b15497420#caraganaphenol-a-versus-piceatannol-in-cancer-cell-cytotoxicity
https://www.benchchem.com/product/b15497420#caraganaphenol-a-versus-piceatannol-in-cancer-cell-cytotoxicity
https://www.benchchem.com/product/b15497420#caraganaphenol-a-versus-piceatannol-in-cancer-cell-cytotoxicity
https://www.benchchem.com/product/b15497420#caraganaphenol-a-versus-piceatannol-in-cancer-cell-cytotoxicity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15497420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

